Cas no 2034393-75-2 (4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride)

• Product Name: 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034393-75-2
• MF: C₁₃H₁₂ClN₃S₂
• MW: 309.837478637695
• CID: 5376576
• Update Time: 2025-06-08

4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C13H11N3S2.ClH/c1-9-4-5-12(18-9)11-8-17-13(16-11)15-10-3-2-6-14-7-10;/h2-8H,1H3,(H,15,16);1H
• InChI Key： UKPWKIYWELWMQB-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC(C)=CC=2)N=C1NC1=CC=CN=C1.[H]Cl

Additional information on 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride

Introduction to 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034393-75-2)

4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034393-75-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the areas of pharmacology and drug development.

The molecular structure of 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride consists of a thiazole ring, a pyridine moiety, and a thiophene group, all of which contribute to its distinct chemical properties. The presence of these functional groups imparts the compound with a high degree of bioactivity and selectivity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride has shown promise in cancer research. A study conducted by a team at the National Cancer Institute (2020) revealed that this compound possesses significant antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases and enzymes that are crucial for cancer cell proliferation and survival. These findings suggest that 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine:hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2019) reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound was found to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, it showed minimal toxicity in preclinical studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-methylthiophen-2-yl)-N-pyridin-3-y l -1 , 3 - th iaz ol - 2 - am i ne : hyd ro ch lor ide in human subjects. Preliminary results from Phase I trials have been encouraging, with no serious adverse events reported. The compound is being tested for its potential in treating neurodegenerative diseases and various types of cancer. If these trials continue to yield positive outcomes, 4-(5-methylthiophen - 2 - yl ) - N - pyri din - 3 - yl - 1 , 3 - th i az ol - 2 - am i ne : hyd ro ch lor ide could become an important addition to the therapeutic arsenal for these conditions.

In conclusion, 4-(5-methylthiophen - 2 - yl ) - N - pyri din - 3 - yl - 1 , 3 - th i az ol - 2 - am i ne : hyd ro ch lor ide (CAS No . 20 34 39 3 - 75 - 2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.